Cas no 2837835-34-2 (Piperazine-1-carbonitrile hydrochloride)

• Product Name: Piperazine-1-carbonitrile hydrochloride
• CAS No: 2837835-34-2
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• CID: 5520980
• PubChem ID: 166604464
• Update Time: 2025-06-24

Piperazine-1-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine-1-carbonitrile hydrochloride
• G76458
• 2837835-34-2

• Inchi： 1S/C5H9N3.ClH/c6-5-8-3-1-7-2-4-8;/h7H,1-4H2;1H
• InChI Key： VVPOQEDELVBOCL-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)#N.Cl

Computed Properties

• Exact Mass: 147.0563250g/mol
• Monoisotopic Mass: 147.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Additional information on Piperazine-1-carbonitrile hydrochloride

Introduction to Piperazine-1-carbonitrile hydrochloride (CAS No. 2837835-34-2)

Piperazine-1-carbonitrile hydrochloride, with the chemical formula C₆H₈ClN₃, is a significant compound in the realm of pharmaceutical and chemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2837835-34-2, has garnered attention due to its versatile applications in medicinal chemistry and synthetic organic chemistry. The presence of both piperazine and nitrile functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The piperazine moiety is well-known for its role as a pharmacophore in numerous drugs, contributing to properties such as solubility, bioavailability, and interaction with biological targets. In contrast, the nitrile group introduces reactivity that allows for further functionalization, making it a crucial building block in drug development. The hydrochloride salt form enhances the stability and solubility of the compound, facilitating its use in both laboratory and industrial settings.

Recent advancements in pharmaceutical research have highlighted the importance of Piperazine-1-carbonitrile hydrochloride in the development of novel therapeutic agents. Its structural features make it an ideal candidate for designing molecules that interact with enzymes and receptors involved in various diseases. For instance, studies have demonstrated its potential in the synthesis of compounds targeting neurological disorders, where piperazine derivatives are known to exhibit promising effects.

One of the most compelling aspects of Piperazine-1-carbonitrile hydrochloride is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop new analogs with enhanced pharmacological properties. The nitrile group can be converted into other functional groups such as amides or carboxylic acids, expanding its utility in drug design. This adaptability has made it a staple in medicinal chemistry libraries and a subject of extensive investigation.

In the context of modern drug discovery, Piperazine-1-carbonitrile hydrochloride has been integrated into high-throughput screening (HTS) campaigns to identify new lead compounds. Its structural motif is frequently found in approved drugs, underscoring its significance in therapeutic development. The compound’s ability to serve as a scaffold for diverse pharmacophores has led to discoveries that could revolutionize treatments for conditions ranging from infectious diseases to chronic illnesses.

The synthetic pathways involving Piperazine-1-carbonitrile hydrochloride are also noteworthy. Modern synthetic methods have refined traditional routes, improving yield and purity while reducing environmental impact. These advancements align with global efforts to promote sustainable chemistry practices. The compound’s synthesis often involves catalytic processes that minimize waste and energy consumption, making it an environmentally friendly choice for researchers.

Moreover, the application of computational chemistry has accelerated the discovery process by predicting how modifications to Piperazine-1-carbonitrile hydrochloride might affect its biological activity. Molecular modeling techniques allow scientists to design derivatives with specific properties tailored to target diseases more effectively. This synergy between experimental chemistry and computational methods has been instrumental in uncovering new therapeutic possibilities.

Industrial-scale production of Piperazine-1-carbonitrile hydrochloride has also seen significant improvements. Continuous flow chemistry has emerged as a powerful tool for synthesizing this compound efficiently and at scale. This approach not only enhances productivity but also ensures consistency in quality, which is critical for pharmaceutical applications. As a result, manufacturers can now meet growing demand while adhering to stringent regulatory standards.

The versatility of Piperazine-1-carbonitrile hydrochloride extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural framework can be modified to create compounds with applications in crop protection and material science. Such interdisciplinary uses highlight its broad utility and reinforce its importance as a chemical intermediate.

Future research directions for Piperazine-1-carbonitrile hydrochloride include exploring its potential in personalized medicine. By understanding how individual variations influence responses to drugs containing this compound, researchers can develop more targeted therapies. This personalized approach aligns with broader trends in healthcare aimed at improving patient outcomes through tailored treatments.

In conclusion, Piperazine-1-carbonitrile hydrochloride (CAS No. 2837835-34-2) stands as a cornerstone in modern chemical and pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, have positioned it as a key player in drug development. As science continues to evolve, this compound will undoubtedly remain at the forefront of innovation, contributing to breakthroughs that improve human health and well-being.